Cas no 2248359-44-4 (2-{[(tert-butoxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}acetic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}acetic acid
• CAS No: 2248359-44-4
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 5935248
• PubChem ID: 137940466
• Update Time: 2025-10-28

2-{[(tert-butoxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}acetic acid
• 2-[(2-Methylpropan-2-yl)oxycarbonyl-(1-methylpyrazol-4-yl)amino]acetic acid
• 2248359-44-4
• EN300-6509213

• Inchi： 1S/C11H17N3O4/c1-11(2,3)18-10(17)14(7-9(15)16)8-5-12-13(4)6-8/h5-6H,7H2,1-4H3,(H,15,16)
• InChI Key： DBQZHJHNDDFMGD-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)C1C=NN(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.12190603g/mol
• Monoisotopic Mass: 255.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-{[(tert-butoxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}acetic acid

2-{[(tert-butoxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}acetic acid: A Comprehensive Overview

CAS No. 2248359-44-4, also known as 2-{[(tert-butoxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}acetic acid, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a 1-methyl-1H-pyrazol-4-yl moiety, and an amino-acetic acid backbone. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, known for its stability under mild acidic conditions and its ease of removal under strong acidic conditions. This property makes it an ideal choice for protecting the amino group during multi-step syntheses, ensuring that the final product retains its desired functional groups without unwanted side reactions. The Boc group's stability and reactivity have been extensively studied and documented in numerous research articles, highlighting its importance in the synthesis of complex molecules.

The 1-methyl-1H-pyrazol-4-yl moiety is another key structural feature of 2-{[(tert-butoxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}acetic acid. Pyrazoles are five-membered heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the methyl group at the 1-position enhances the compound's lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that pyrazole derivatives can modulate various biological targets, making them valuable scaffolds for drug discovery.

The amino-acetic acid backbone of 2-{[(tert-butoxy)carbonyl](1-methyl-1H-pyrazol-4-yl)amino}acetic acid provides a flexible platform for further functionalization and modification. Amino acids are fundamental building blocks of proteins and play crucial roles in numerous biological processes. The presence of an amino group allows for the formation of amide bonds with other molecules, which can be exploited to create conjugates with enhanced therapeutic properties. For example, conjugation with targeting ligands or delivery vehicles can improve the compound's selectivity and efficacy in treating specific diseases.

In recent years, 2-{[(tert-butoxy)carbonyl)(1-methyl-1H-pyrazol-4-yl)amino}acetic acid has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The Boc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active drug molecule at the desired site of action. This approach can improve the drug's pharmacological profile by enhancing its stability, reducing toxicity, and increasing bioavailability.

Several studies have explored the use of 2-{[(tert-butoxy)carbonyl)(1-methyl-1H-pyrazol-4-yl)amino}acetic acid as a scaffold for developing inhibitors of key enzymes involved in disease pathways. For instance, researchers have synthesized derivatives of this compound that target proteases, kinases, and other enzymes implicated in cancer progression and inflammatory diseases. These derivatives have shown promising results in vitro and in preclinical models, demonstrating their potential as lead compounds for further development.

The synthetic accessibility of 2-{[(tert-butoxy)carbonyl)(1-methyl-1H-pyrazol-4-yl)amino}acetic acid is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized using well-established methods from readily available starting materials. This ease of synthesis allows for rapid optimization and scale-up, facilitating the transition from bench to clinic. Additionally, the modular nature of the synthesis enables researchers to introduce various functional groups at different positions on the molecule, allowing for fine-tuning of its properties to meet specific therapeutic needs.

In conclusion, 2-{[(tert-butoxy)carbonyl)(1-methyl-1H-pyrazol-4-yl)amino}acetic acid (CAS No. 2248359-44-4) is a promising compound with a rich structural profile that offers multiple avenues for exploration in medicinal chemistry and drug discovery. Its unique combination of a Boc protecting group, a pyrazole moiety, and an amino-acetic acid backbone makes it a valuable starting point for developing novel therapeutics with improved pharmacological properties. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.